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Compound of Interest

Compound Name: 1,1'-Thiocarbonyldi-2(1H)-pyridone

Cat. No.: B1299014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1'-Thiocarbonyldi-2(1H)-
pyridone, a versatile heterocyclic compound. This document consolidates its chemical and
physical properties, synthesis protocols, key applications in research and development, and
essential safety information.

Core Compound Identification

Identifier Value

CAS Number 102368-13-8[1][2][3][4]

IUPAC Name 1-(2-oxopyridine-1-carbothioyl)pyridin-2-one[1]
[5]

Molecular Formula C11HsN202S[1][2]

Canonical SMILES C1=CC(=O)N(C=C1)C(=S)N2C=CC=CC2=0I1]

InChl Key KXMMNJQMGILZDB-UHFFFAQYSA-N[1][5]

Physicochemical Properties

The physical and chemical characteristics of 1,1'-Thiocarbonyldi-2(1H)-pyridone are
summarized below, providing essential data for experimental design and application.
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Property Value
Molecular Weight 232.26 g/mol [1][2]
Light yellow to brown powder or crystalline
Appearance _
solid[1]
Melting Point 163-166 °C[6][7][8]
Boiling Point (Predicted) 385.2 £ 25.0 °C[6][7]
Density (Predicted) 1.485 g/cm3[6][7]
pKa (Predicted) -1.70 £ 0.23[6][7]
N Soluble in organic solvents such as
Solubility

dichloromethane; limited solubility in water.[1]

Synthesis and Experimental Protocols

The primary and most efficient method for the synthesis of 1,1'-Thiocarbonyldi-2(1H)-
pyridone is through the thermal rearrangement of di-2-pyridyl thionocarbonate.[1] This reaction
is known for its high efficiency, with yields reported up to 95% under optimized conditions.[1]

Experimental Protocol: Synthesis via Thermal Rearrangement
o Starting Material: Di-2-pyridyl thionocarbonate.

o Reaction Condition: The fundamental step involves heating the di-2-pyridyl thionocarbonate
under controlled thermal conditions.[1]

o Mechanism: The reaction is believed to proceed through an intramolecular rearrangement.
This involves the initial cleavage of the thionocarbonate linkage, which is then followed by
cyclization and rearrangement to form the stable 1,1'-Thiocarbonyldi-2(1H)-pyridone
structure.[1]

« Purification: Following the reaction, the product is concentrated. Purification of the resulting
residue is typically achieved using column chromatography with a solvent system such as
ethyl acetate:hexane (1:1) to yield the final product.
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Synthesis Workflow of 1,1'-Thiocarbonyldi-2(1H)-pyridone
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Synthesis Workflow Diagram
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Applications in Research and Drug Development

1,1'-Thiocarbonyldi-2(1H)-pyridone serves as a crucial building block in synthetic organic
chemistry, particularly for the development of novel compounds with potential therapeutic
applications.

» Synthesis of Thiourea Analogs: It is a key reagent in the synthesis of thio-analogs of
thioureas. These novel compounds are explored for their unique properties and applications
in material science and medicine.[1]

» Sulforaphane Analogs: The compound is utilized as an intermediate in the synthesis of
analogs of sulforaphane, a natural compound with known anti-cancer and anti-inflammatory
properties.[1] This opens avenues for developing new therapeutic agents based on the
sulforaphane scaffold.

e Heterocyclic Compound Synthesis: Its versatility is demonstrated in its use as a starting
material for constructing a variety of other heterocyclic compounds, which are integral to
many biologically active molecules.[1] For instance, it has been used to synthesize 2-furan-
2-yl-3-hydroxy-6-isothiocyanato-chromen-4-one.[1][6]

» Drug Discovery: The pyridone moiety itself is considered a "privileged scaffold" in medicinal
chemistry due to its ability to interact with various biological targets.[9][10] Molecules
containing the pyridone ring have shown a wide range of biological activities, including
antibacterial, antiviral, and anti-inflammatory properties.[9][11]
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Applications of 1,1'-Thiocarbonyldi-2(1H)-pyridone
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Logical Relationship of Applications

Spectroscopic Data

The structural features of 1,1'-Thiocarbonyldi-2(1H)-pyridone can be confirmed by
spectroscopic methods.

e Infrared (IR) Spectroscopy:

o The C=S (thiocarbonyl) stretching vibration is typically observed in the 1000-1200 cm~1
region.[1]

o The C=0 (pyridone carbonyl) stretching vibrations appear in the 1650-1700 cm~* range.[1]

Safety and Handling

Proper handling of 1,1'-Thiocarbonyldi-2(1H)-pyridone is essential in a laboratory setting.
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» Hazard Classification: The compound is classified as a warning-level hazard. It is known to
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[5][12]

o Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. A dust mask (type N95 or equivalent) is also recommended.[13]

o Engineering Controls: Use only in a well-ventilated area or outdoors.

o Handling: Avoid breathing dust. Do not ingest. Avoid contact with skin and eyes. Wash
hands thoroughly after handling.[13]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container under an
inert atmosphere. For long-term storage, it is recommended to store in a freezer under
-20°C.[6][7][13]

e Incompatible Materials: Strong oxidizing agents.[13]
o First Aid:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[12][13]

o Skin Contact: Wash off with plenty of soap and water. If skin irritation occurs, get medical
advice.[13]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[12][13]

o Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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